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Compound of Interest

Compound Name: JX237

Cat. No.: B15610390 Get Quote

Essential Safety and Handling Guide for JX237

This document provides crucial safety, handling, and disposal information for JX237, a

research compound identified as an inhibitor of the epithelial neutral amino acid transporter

B⁰AT1 (SLC6A19).[1] Given that a specific Safety Data Sheet (SDS) for JX237 is not publicly

available, the following guidance is based on best practices for handling bromo-organic

compounds in a research setting.

Immediate Safety Precautions
JX237 is a bromo-organic compound intended for research use only.[2] Due to its classification,

it should be handled with the appropriate caution for a potentially hazardous chemical. All

operations involving JX237 should be conducted in a well-ventilated chemical fume hood to

minimize inhalation exposure.[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling JX237:
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PPE Category Item Specification

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1 or

EN 166.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Inspect for tears or holes

before use.

Body Protection Laboratory Coat
Flame-retardant, long-sleeved

lab coat.

Respiratory Respirator (if needed)

A NIOSH-approved respirator

may be required for high-risk

procedures.

Operational Plan: Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust, vapors, or mist.[4]

Use only in a chemical fume hood.[4]

Keep away from heat, sparks, and open flames.[5]

Ground all equipment to prevent static discharge.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials such as strong oxidizing agents.[5]

Stock solutions of JX237 should be stored at -20°C for up to one month or -80°C for up to six

months.[1]
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Disposal Plan
As a bromo-organic compound, JX237 and any contaminated materials are considered

hazardous waste and must be disposed of accordingly.

Waste Segregation and Collection:

Liquid Waste: Collect all liquid waste containing JX237 in a designated, clearly labeled

"Halogenated Organic Waste" container.[2]

Solid Waste: Dispose of all contaminated solid materials (e.g., gloves, pipette tips, paper

towels) in a separate, labeled "Solid Halogenated Organic Waste" container.

Decontamination: Triple-rinse any glassware that has come into contact with JX237 with a

suitable organic solvent (e.g., ethanol or acetone). The first two rinses must be collected as

halogenated organic waste.[2]

Disposal Procedure:

Do not pour JX237 waste down the drain.[2]

Ensure all waste containers are sealed and stored in a designated hazardous waste

accumulation area.

Arrange for professional disposal through your institution's Environmental Health and Safety

(EHS) office or a certified hazardous waste contractor.[3]

Experimental Protocols
While a specific experimental protocol for JX237 was not found, the following is a general

workflow for preparing a stock solution of a research compound like JX237.
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Preparation

Solution Preparation

Storage

Don appropriate PPE

Work in a chemical fume hood

Weigh JX237 powder

Add appropriate solvent (e.g., DMSO)

Vortex to dissolve

Filter sterilize (if necessary)

Aliquot into cryovials

Label with name, concentration, date

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: General workflow for preparing a JX237 stock solution.
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Signaling Pathway
JX237 functions as an inhibitor of the SLC6A19 transporter, which is responsible for the

reabsorption of neutral amino acids in the kidneys and intestines.[1] By blocking this

transporter, JX237 increases the excretion of these amino acids.
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Caption: Mechanism of action of JX237 as an SLC6A19 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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